1-(Triazol-2-yl)cyclopropane-1-carboxylic acid
Overview
Description
“1-(Triazol-2-yl)cyclopropane-1-carboxylic acid” is a compound with the molecular formula C6H7N3O2 . It contains a triazole ring, which is a five-membered ring structure containing three nitrogen atoms and two carbon atoms .
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives, which includes “1-(Triazol-2-yl)cyclopropane-1-carboxylic acid”, has been reported in the literature . The synthesis involves the use of various nitrogen sources and has attracted much attention due to the importance of the triazole scaffold .Molecular Structure Analysis
The molecular structure of “1-(Triazol-2-yl)cyclopropane-1-carboxylic acid” consists of a cyclopropane ring attached to a carboxylic acid group and a 1,2,4-triazole ring . The InChI code for this compound is 1S/C6H7N3O2/c10-5(11)6(1-2-6)9-4-7-3-8-9/h3-4H,1-2H2,(H,10,11) .Chemical Reactions Analysis
The chemical reactions involving “1-(Triazol-2-yl)cyclopropane-1-carboxylic acid” and similar compounds have been studied . These reactions involve the formation of non-covalent bonds with enzymes and receptors, leading to broad-spectrum biological activities .Physical And Chemical Properties Analysis
The compound “1-(Triazol-2-yl)cyclopropane-1-carboxylic acid” is a powder at room temperature . It has a molecular weight of 153.14 .Scientific Research Applications
Drug Discovery
1-(Triazol-2-yl)cyclopropane-1-carboxylic acid, as a derivative of 1,2,3-triazoles, has found broad applications in drug discovery . Many prominent medicinal compounds having a 1,2,3-triazole core are available in the market like anticonvulsant drug Rufinamide, broad spectrum cephalosporin antibiotic cefatrizine, an anticancer drug carboxyamidotriazole and β -lactum antibiotic tazobactam .
Organic Synthesis
1,2,3-Triazoles are one of the most important nitrogen-containing five-membered heterocycles and have a wide range of applications in organic synthesis . They have high chemical stability, aromatic character, strong dipole moment, and hydrogen bonding ability .
Polymer Chemistry
1,2,3-Triazoles have found broad applications in polymer chemistry . Their high chemical stability and strong dipole moment make them suitable for use in the synthesis of various polymers .
Supramolecular Chemistry
In supramolecular chemistry, 1,2,3-triazoles are used due to their ability to form stable complexes with various substrates . Their strong dipole moment and hydrogen bonding ability contribute to their effectiveness in this field .
Bioconjugation
1,2,3-Triazoles are used in bioconjugation, a chemical strategy that enables the joining of two biomolecules . This is particularly useful in the field of drug delivery, where bioconjugation can be used to attach drugs to carriers for targeted delivery .
Chemical Biology
In chemical biology, 1,2,3-triazoles are used as a tool for studying biological systems . They can be used to label and track molecules in cells, providing valuable insights into cellular processes .
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(triazol-2-yl)cyclopropane-1-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N3O2/c10-5(11)6(1-2-6)9-7-3-4-8-9/h3-4H,1-2H2,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HOCPLCUGWRFUKT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1(C(=O)O)N2N=CC=N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Triazol-2-yl)cyclopropane-1-carboxylic acid | |
CAS RN |
2309454-35-9 |
Source
|
| Record name | 1-(2H-1,2,3-triazol-2-yl)cyclopropane-1-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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